(S)-Isomyosmine: A Technical Guide to a Novel Immunomodulatory Agent
(S)-Isomyosmine: A Technical Guide to a Novel Immunomodulatory Agent
For Researchers, Scientists, and Drug Development Professionals
Abstract
(S)-Isomyosmine, a synthetic derivative of tobacco alkaloids, is an emerging small molecule immunomodulator with significant therapeutic potential for a range of inflammatory and age-related diseases. Currently under clinical development as MYMD-1, this orally available compound has demonstrated a promising capacity to selectively inhibit Tumor Necrosis Factor-alpha (TNF-α) and modulate other key pro-inflammatory cytokines, including Interleukin-6 (IL-6) and Interleukin-17A (IL-17A). This technical guide provides a comprehensive overview of (S)-Isomyosmine, detailing its origins, chemical properties, mechanism of action, and summarizing key preclinical and clinical findings. It is intended to serve as a resource for researchers and drug development professionals interested in the therapeutic application of this novel compound.
Introduction
(S)-Isomyosmine is a nicotine-related alkaloid, structurally an isomer of myosmine (B191914). While related to compounds found in Solanaceae plants, the form under clinical investigation, MYMD-1, is a synthetic derivative.[1][2][3] Its primary therapeutic interest lies in its potent anti-inflammatory properties, specifically its ability to inhibit TNF-α, a key cytokine implicated in numerous autoimmune and inflammatory conditions.[4][5][6]
Origin and Synthesis
Natural Occurrence and Biosynthesis
(S)-Isomyosmine belongs to the pyridine (B92270) alkaloid family, which includes nicotine (B1678760). The biosynthesis of these alkaloids in plants like Nicotiana tabacum originates from the precursors nicotinic acid (for the pyridine ring) and N-methyl-Δ¹-pyrrolinium cation (for the pyrrolidine (B122466) ring). While a detailed biosynthetic pathway for Isomyosmine itself is not extensively documented, it is understood to be closely related to the well-established nicotine biosynthesis pathway.
Chemical Synthesis
The synthesis of (S)-Isomyosmine for pharmaceutical use involves a multi-step chemical process. A common starting material is myosmine, which can be reduced to form (S)-nornicotine. This reaction can be achieved with high enantiomeric excess using an enzyme with imine reductase activity. The resulting (S)-nornicotine is then methylated to yield (S)-nicotine, and further modifications can lead to the synthesis of (S)-Isomyosmine.[7][8]
Experimental Protocol: Synthesis of (S)-Nornicotine from Myosmine (General Approach)
A patented method describes the enzymatic reduction of myosmine to (S)-nornicotine. The general steps are as follows:
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Reaction Setup: A mixture of myosmine, a coenzyme (as a hydrogen donor), glucose, glucose dehydrogenase, a suitable buffer, and an imine reductase is prepared.
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Incubation: The reaction mixture is incubated at a controlled temperature (e.g., 15-45 °C) for a specified duration (e.g., 8-72 hours).
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Extraction and Purification: Following the reaction, the (S)-nornicotine is extracted from the aqueous phase using an organic solvent and purified to a high degree of chemical and optical purity.[7][8]
Physicochemical Properties
The following table summarizes the key physicochemical properties of (S)-Isomyosmine.
| Property | Value |
| Molecular Formula | C₉H₁₀N₂ |
| Molecular Weight | 146.19 g/mol |
| CAS Number | 53844-46-5 |
| Appearance | Reported as a solid |
| Solubility | Information on specific solvents is limited in publicly available literature. |
Mechanism of Action and Pharmacodynamics
(S)-Isomyosmine functions as a selective inhibitor of TNF-α, a pivotal pro-inflammatory cytokine.[4][5][6] It has been shown to down-regulate other important inflammatory cytokines such as IL-6 and IL-17A.[2][3] A key characteristic of MYMD-1 is its ability to selectively block overactivated TNF-α in lymphocytes involved in autoimmune responses, while not impeding the normal function of TNF-α in macrophages, which is crucial for responding to acute infections.[3]
Signaling Pathway
The precise molecular interactions of (S)-Isomyosmine with its targets are still under investigation. However, based on its inhibitory effects on key cytokines, a proposed signaling pathway is outlined below. Overproduction of TNF-α is a central event in many inflammatory diseases. TNF-α binds to its receptors (TNFR1 and TNFR2), initiating a signaling cascade that leads to the activation of transcription factors like NF-κB. This, in turn, upregulates the expression of other pro-inflammatory genes, including IL-6 and IL-17A. (S)-Isomyosmine is believed to intervene in this pathway by inhibiting TNF-α, thereby dampening the downstream inflammatory response.
Figure 1: Proposed signaling pathway of (S)-Isomyosmine's anti-inflammatory action.
Pharmacokinetics
Pharmacokinetic data for (S)-Isomyosmine has been primarily generated from Phase 1 and Phase 2 clinical trials of MYMD-1.
Table 1: Summary of Phase 1 Clinical Trial Pharmacokinetic Parameters
| Parameter | Value | Reference |
| Dose Range (Single Ascending Dose) | 150 mg, 300 mg, 450 mg, 600 mg | [9] |
| Dose Range (Multiple Ascending Dose) | 600 mg daily for 6 days | [9] |
| Half-life (t½) | Approximately 15 - 45 minutes | [9] |
| Accumulation | Minimal after 5 days of once-daily dosing | [9] |
| Clearance | Primarily non-renal | [9] |
Clinical and Preclinical Data
Preclinical Studies
Preclinical investigations have demonstrated the immunoregulatory properties of (S)-Isomyosmine. In a mouse model of spontaneous thyroiditis, MYMD-1 was shown to suppress TNF-α production by CD4+ T cells in a dose-dependent manner.[1]
Clinical Trials
Phase 1 and Phase 2 clinical trials have provided evidence for the safety and efficacy of (S)-Isomyosmine (MYMD-1) in human subjects.
Table 2: Summary of Key Clinical Trial Findings
| Trial Phase | Key Findings | Reference |
| Phase 1 | Single daily doses up to 600 mg were safe and well-tolerated in healthy subjects. | [9] |
| Phase 2 | In patients with chronic inflammation associated with sarcopenia, MYMD-1 significantly reduced serum levels of TNF-α (P=0.008), sTNFR1 (P=0.02), and IL-6 (P=0.03). | [5][6] |
Experimental Protocols
In Vitro TNF-α Inhibition Assay (ELISA)
A common method to assess the in vitro inhibition of TNF-α by a small molecule like (S)-Isomyosmine is the Enzyme-Linked Immunosorbent Assay (ELISA).
General Protocol Outline:
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Cell Culture: A suitable cell line, such as human monocytic THP-1 cells, is cultured and plated in a 96-well plate.
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Compound Treatment: The cells are treated with varying concentrations of (S)-Isomyosmine.
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Stimulation: The cells are stimulated with an inflammatory agent, such as lipopolysaccharide (LPS), to induce TNF-α production.
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Supernatant Collection: After an incubation period, the cell culture supernatant is collected.
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ELISA: The concentration of TNF-α in the supernatant is quantified using a commercial human TNF-α ELISA kit. This typically involves the following steps:
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Coating a microplate with a capture antibody specific for TNF-α.
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Adding the supernatant samples and standards to the wells.
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Adding a detection antibody conjugated to an enzyme (e.g., horseradish peroxidase).
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Adding a substrate that reacts with the enzyme to produce a colorimetric signal.
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Measuring the absorbance of the signal, which is proportional to the amount of TNF-α present.
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Data Analysis: The IC50 value (the concentration of the compound that inhibits 50% of the TNF-α production) is calculated from the dose-response curve.[10][11][12]
Conclusion
(S)-Isomyosmine (MYMD-1) represents a promising new therapeutic agent with a novel mechanism of action for the treatment of a variety of inflammatory and age-related conditions. Its oral availability and selective inhibition of TNF-α offer potential advantages over existing biologic therapies. Further research and clinical development are warranted to fully elucidate its therapeutic potential and to establish its place in clinical practice. This technical guide provides a foundational understanding of this molecule for the scientific and drug development communities.
References
- 1. MYMD-1, a Novel Immunometabolic Regulator, Ameliorates Autoimmune Thyroiditis via Suppression of Th1 Responses and TNF-α Release - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. MYMD-1® - A Novel Drug For Immunotherapy | MyMD [tnfpharma.com]
- 3. news.biobuzz.io [news.biobuzz.io]
- 4. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
- 5. The oral TNF-α drug MYMD-1 of MyMD Pharmaceuticals has reached phase 2 clinical end points [synapse.patsnap.com]
- 6. MyMD Pharmaceuticals Reports Statistically Significant Positive Topline Phase 2 Results for Next Generation Oral TNF-α Inhibitor MYMD-1® in Sarcopenia/Age-Related Frailty - TNF Pharmaceuticals [tnfpharma.com]
- 7. WO2020098978A1 - Process for the preparation of (s)-nicotin from myosmine - Google Patents [patents.google.com]
- 8. EP3653617A1 - Process for the preparation of (s)-nicotin from myosmine - Google Patents [patents.google.com]
- 9. US2381328A - Process for the preparation of myosmine - Google Patents [patents.google.com]
- 10. pubs.acs.org [pubs.acs.org]
- 11. Two High Throughput Screen Assays for Measurement of TNF-α in THP-1 Cells - PMC [pmc.ncbi.nlm.nih.gov]
- 12. sigmaaldrich.com [sigmaaldrich.com]
